Cas no 392248-04-3 (N-(4-benzyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-3-methylbenzamide)

• Product Name: N-(4-benzyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-3-methylbenzamide
• CAS No: 392248-04-3
• MF: C₁₈H₁₈N₄OS
• MW: 338.426722049713
• CID: 6220059
• PubChem ID: 3460757
• Update Time: 2025-10-28

N-(4-benzyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-benzyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-3-methylbenzamide
• N-[(4-benzyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]-3-methylbenzamide
• AKOS024578614
• N-((4-benzyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-3-methylbenzamide
• 392248-04-3
• Oprea1_553868
• F0475-0502
• N-[(4-benzyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]-3-methylbenzamide

• Inchi： 1S/C18H18N4OS/c1-13-6-5-9-15(10-13)17(23)19-11-16-20-21-18(24)22(16)12-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,19,23)(H,21,24)
• InChI Key： BRVOOGFXAKHBMV-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CNC(C2C=CC=C(C)C=2)=O)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 338.12013238g/mol
• Monoisotopic Mass: 338.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.8Ų

Additional information on N-(4-benzyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-3-methylbenzamide

Comprehensive Overview of N-(4-benzyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-3-methylbenzamide (CAS No. 392248-04-3)

N-(4-benzyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-3-methylbenzamide (CAS No. 392248-04-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique 1,2,4-triazole core and sulfanylidene functional group, exhibits promising properties for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural complexity and versatility.

The molecular structure of N-(4-benzyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-3-methylbenzamide includes a benzyl group attached to the triazole ring, which enhances its stability and interaction with biological targets. The presence of a 3-methylbenzamide moiety further contributes to its pharmacological profile, making it a candidate for drug discovery programs. Recent studies have explored its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and targeted therapy.

One of the key areas of interest for CAS No. 392248-04-3 is its potential application in antimicrobial and anti-inflammatory research. With the global rise in antibiotic resistance, scientists are actively seeking novel compounds that can combat resistant strains. The sulfanylidene group in this molecule is hypothesized to play a critical role in disrupting microbial cell membranes, a mechanism that is less prone to resistance development. This aligns with the growing demand for next-generation antimicrobial agents.

In addition to its antimicrobial potential, N-(4-benzyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-3-methylbenzamide has shown promise in cancer research. The compound's ability to interfere with cellular signaling pathways makes it a subject of interest for oncology studies. Researchers are investigating its efficacy against specific cancer cell lines, particularly those associated with solid tumors. This aligns with the increasing focus on small-molecule inhibitors in cancer therapy, a hot topic in modern pharmacology.

The synthesis of CAS No. 392248-04-3 involves multi-step organic reactions, including the formation of the 1,2,4-triazole ring and subsequent functionalization with the benzyl and 3-methylbenzamide groups. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability for high-throughput screening and preclinical testing.

From a commercial perspective, N-(4-benzyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-3-methylbenzamide is available through specialized chemical suppliers catering to the research and pharmaceutical industries. Its niche application makes it a high-value product, with demand driven by academic institutions and biotech firms. The compound's CAS registry number (392248-04-3) ensures accurate identification and procurement, a critical factor for researchers working under strict regulatory guidelines.

Looking ahead, the future of CAS No. 392248-04-3 appears promising, with ongoing studies exploring its broader therapeutic potential. As the scientific community continues to prioritize drug repurposing and structure-activity relationship (SAR) studies, this compound is likely to remain a focal point in medicinal chemistry. Its unique combination of a triazole core and sulfanylidene functionality positions it as a versatile building block for future drug development efforts.

In summary, N-(4-benzyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl-3-methylbenzamide (CAS No. 392248-04-3) represents a compelling example of how complex organic molecules can drive innovation in life sciences. Its applications in antimicrobial research, cancer therapy, and enzyme modulation highlight its multidisciplinary relevance. For researchers and industry professionals, this compound offers a valuable tool for advancing our understanding of biochemical interactions and developing next-generation therapeutics.